(E)-4-(N,N-diethylsulfamoyl)-N-(2-(2-(2-methoxybenzylidene)hydrazinyl)-2-oxoethyl)benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-[2-[(2E)-2-[(2-methoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]benzamide
• InChI: InChI=1S/C21H26N4O5S/c1-4-25(5-2)31(28,29)18-12-10-16(11-13-18)21(27)22-15-20(26)24-23-14-17-8-6-7-9-19(17)30-3/h6-14H,4-5,15H2,1-3H3,(H,22,27)(H,24,26)/b23-14+
• InChI Key: YMDLIHPYLFLRTC-OEAKJJBVSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC(=O)NN=CC2=CC=CC=C2OC
• Isomeric SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC(=O)N/N=C/C2=CC=CC=C2OC
• Molecular Formula: C21H26N4O5S
• Molecular Weight: 446.5 g/mol

Description

(E)-4-(N,N-diethylsulfamoyl)-N-(2-(2-(2-methoxybenzylidene)hydrazinyl)-2-oxoethyl)benzamide is a useful research compound. Its molecular formula is C21H26N4O5S and its molecular weight is 446.52. The purity is usually 95%.
BenchChem offers high-quality (E)-4-(N,N-diethylsulfamoyl)-N-(2-(2-(2-methoxybenzylidene)hydrazinyl)-2-oxoethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-4-(N,N-diethylsulfamoyl)-N-(2-(2-(2-methoxybenzylidene)hydrazinyl)-2-oxoethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Carbonic Anhydrase Inhibition

Compounds structurally related to "(E)-4-(N,N-diethylsulfamoyl)-N-(2-(2-(2-methoxybenzylidene)hydrazinyl)-2-oxoethyl)benzamide" have been studied for their inhibitory effects on carbonic anhydrase isoenzymes. For instance, aromatic sulfonamides with nanomolar inhibitory concentrations against carbonic anhydrases I, II, IV, and XII have been prepared, exhibiting diverse activities across different isoenzymes with significant affinity (C. Supuran et al., 2013). These findings highlight the potential of sulfonamide derivatives in targeting carbonic anhydrase-related disorders, such as glaucoma and edema.

Synthesis of Novel Derivatives

The compound's structure indicates its potential as a precursor for synthesizing novel organic compounds with diverse biological activities. Research has shown the synthesis of new pyrimidine derivatives and their lack of antiviral activity, illustrating the broad scope of chemical modifications and biological evaluations in drug discovery (M. Mahmoud et al., 2011). Such efforts are crucial for identifying compounds with potential therapeutic applications.